Cas no 1667-11-4 (4-(Chloromethyl)biphenyl)

• Product Name: 4-(Chloromethyl)biphenyl
• CAS No: 1667-11-4
• MF: C₁₃H₁₁Cl
• MW: 202.679442644119
• MDL: MFCD00000917
• CID: 41762
• PubChem ID: 15463
• Update Time: 2025-11-02

4-(Chloromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-1,1'-biphenyl
• p-phenylbenzyl chloride
• 4-Chloromethyl Biphenyl
• 4-(Chloromethyl)biphenyl
• 4-Biphenylmethyl chloride
• Perfluoroisoheptyl iodide
• 1-(chloromethyl)-4-phenylbenzene
• 4-Phenylbenzyl chloride
• 4CMB
• 4-cmb
• 4-Chloromethylbiphen
• 4-(chloromethyl)-bipheny
• p-phenylbenzylchloride
• 4-Phenylbenzyl chloride 98%
• 4-phenyl benzyl chloride
• biphenyl-4-ylmethyl chloride
• NS00025456
• Z56347092
• 4-phenyl-benzylchloride
• CHLOROMETHYLBIPHENYL, 4-
• Biphenyl, 4-(chloromethyl)-,
• 4-05-00-01861 (Beilstein Handbook Reference)
• SY015108
• Q27257137
• 4-(Chloromethyl)-1'-biphenyl
• BIPHENYL, 4-(CHLOROMETHYL)-
• 3F1186UU0M
• EN300-09858
• EINECS 216-786-5
• MFCD00000917
• (1,1'-biphenyl)-4-ylmethyl chloride
• BP-11388
• 4-(Chloromethyl)-1,1'-biphenyl #
• FT-0633748
• InChI=1/C13H11Cl/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H,10H2
• 1-chloromethyl-4-phenyl-benzene
• BRN 1863327
• AKOS008965475
• NSC 16277
• 1-(chloromethyl)4-phenylbenzene
• A3695
• 4- chloromethylbiphenyl
• AS-15672
• DTXSID6075190
• NSC-16277
• HLQZCRVEEQKNMS-UHFFFAOYSA-
• 4-Chloromethylbiphenyl
• 4-Phenylbenzyl chloride, 98%
• 4-chloromethyl-biphenyl
• NSC16277
• UNII-3F1186UU0M
• 4-phenylbenzylchloride
• 1,1'-Biphenyl, 4-(chloromethyl)-
• SCHEMBL1071609
• 1667-11-4
• DB-043661
• 216-786-5

• MDL： MFCD00000917
• Inchi： 1S/C13H11Cl/c14-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H,10H2
• InChI Key： HLQZCRVEEQKNMS-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 202.05500
• Monoisotopic Mass: 202.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• Density: 1.1339 (estimate)
• Melting Point: 70-73 °C (lit.)
• Boiling Point: 322.4℃ at 760 mmHg
• Flash Point: 143.2℃
• Refractive Index: 1.5945 (estimate)
• PSA: 0.00000
• LogP: 4.09240
• Solubility: Not determined

4-(Chloromethyl)biphenyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：21
• RTECS：DV2087000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives
• Other Chemical Reagents

Additional information on 4-(Chloromethyl)biphenyl

Recent Advances in the Application of 4-(Chloromethyl)biphenyl (CAS: 1667-11-4) in Chemical Biology and Pharmaceutical Research

4-(Chloromethyl)biphenyl (CAS: 1667-11-4) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its biphenyl core and reactive chloromethyl group, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, material science, and as a precursor for more complex chemical entities.

One of the most notable advancements in the use of 4-(Chloromethyl)biphenyl is its role in the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific tyrosine kinases implicated in cancer progression. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy, leading to the identification of several promising candidates for further preclinical evaluation.

In addition to its applications in drug discovery, 4-(Chloromethyl)biphenyl has also been investigated for its potential in material science. A recent report in ACS Applied Materials & Interfaces highlighted its use as a crosslinking agent in the synthesis of advanced polymeric materials. These materials exhibit enhanced mechanical properties and thermal stability, making them suitable for applications in biomedical devices and drug delivery systems. The study emphasized the compound's ability to facilitate the formation of robust covalent networks, thereby improving the performance of the resulting materials.

Another area of interest is the compound's role in the synthesis of fluorescent probes. A 2022 publication in Chemical Communications described the development of a new class of biphenyl-based fluorescent probes derived from 4-(Chloromethyl)biphenyl. These probes were designed to selectively detect reactive oxygen species (ROS) in live cells, offering a valuable tool for studying oxidative stress-related diseases. The researchers reported high sensitivity and specificity, underscoring the compound's utility in chemical biology research.

Despite these advancements, challenges remain in the large-scale production and application of 4-(Chloromethyl)biphenyl. Issues such as regioselectivity in further functionalization and potential toxicity profiles of its derivatives require careful consideration. Ongoing research aims to address these challenges by developing more efficient synthetic routes and conducting comprehensive toxicity studies. For instance, a 2023 study in Organic Process Research & Development proposed a green chemistry approach to synthesize the compound with improved yield and reduced environmental impact.

In conclusion, 4-(Chloromethyl)biphenyl (CAS: 1667-11-4) continues to be a valuable compound in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, coupled with its potential in drug discovery, material science, and chemical biology, makes it a subject of ongoing investigation. Future research is expected to further elucidate its applications and optimize its properties for broader use in the field.